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Introduction:

The poly-arginine peptide R18 has emerged as a promising neuroprotective agent,
demonstrating significant efficacy in preclinical models of neurological disorders such as stroke.
[1][2] Its neuroprotective properties are attributed to several mechanisms, including the
modulation of glutamate receptors, reduction of intracellular calcium influx, and preservation of
mitochondrial function.[3] Cationic arginine-rich peptides (CARPSs) like R18 are known for their
ability to penetrate cells, offering a therapeutic advantage.[4] This document provides a
detailed protocol for utilizing the MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-
carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assay to quantify the neuroprotective
effects of the R18 peptide against excitotoxicity in neuronal cultures. The MTS assay is a
colorimetric method used to assess cell viability by measuring the metabolic activity of cells.[5]

[6]7]

Experimental Protocols
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Protocol 1: MTS Assay for Assessing Neuroprotection by R18 Peptide

This protocol outlines the steps to evaluate the efficacy of the R18 peptide in protecting
primary cortical neurons from glutamate-induced excitotoxicity.

Materials:

e Primary cortical neuron cultures
e R18 peptide

e L-glutamic acid

e Neurobasal medium

e B-27 supplement

e GlutaMAX
 Penicillin-Streptomycin

o 96-well cell culture plates

e MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)[7]
o Plate reader (spectrophotometer)
Procedure:

o Cell Plating:

o Seed primary cortical neurons in 96-well plates at an optimal density (e.g., 25,000
cells/well) and culture for at least 5 days to allow for differentiation and formation of
synaptic connections.[8]

e R18 Peptide Pre-treatment:

o Prepare stock solutions of the R18 peptide in a suitable solvent (e.qg., sterile water or
PBS).
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o Two hours prior to inducing excitotoxicity, replace the culture medium with a fresh medium
containing the desired concentrations of R18 peptide (e.g., 0.0625, 0.125, 0.25, 0.5, 1, 2,
5 uM).[1][3] Include a vehicle control group (medium without R18).

 Induction of Excitotoxicity:
o Prepare a stock solution of L-glutamic acid.

o After the 10-minute R18 pre-treatment, expose the neurons to a neurotoxic concentration
of glutamic acid (e.g., 100 uM) for 5 minutes.[1] A control group of cells should not be
exposed to glutamic acid.

e Wash and Recovery:

o Following the 5-minute glutamate exposure, gently wash the cells with fresh, glutamate-
free medium to remove the excitotoxin.

o Add fresh culture medium (containing the respective concentrations of R18 for the
treatment groups) back to the wells.

* Incubation:

o Incubate the plates for 24 hours at 37°C in a humidified incubator with 5% CO2.[1]
e MTS Assay:

o Add 20 pL of MTS solution to each well of the 96-well plate.[5][6][9]

o Incubate the plate for 1 to 4 hours at 37°C.[5][6][9]

o Record the absorbance at 490 nm using a plate reader.[5][6]
e Data Analysis:

o Subtract the background absorbance (from wells with medium only).

o Express cell viability as a percentage of the control group (untreated, non-lesioned cells).
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o Calculate the mean + S.E.M. for each treatment group. Statistical analysis can be
performed using appropriate methods (e.g., ANOVA followed by post-hoc tests).

Data Presentation

Table 1. Dose-Dependent Neuroprotection of R18 against Glutamate-Induced Excitotoxicity

R18 Concentration (uM) Glutamate (100 pM) Cell Viability (% of Control)
0 - 100 £ 5.2

0 + 45+ 3.8

1 + 85+45

2 + 95+4.1

5 + 88+5.0

Note: The data presented in this table is representative and synthesized from findings
suggesting that R18 provides significant protection at concentrations of 1 and 2 uM against
glutamic acid-induced excitotoxicity.[3] A slight decrease in efficacy at 5 pM has been observed
in some studies, potentially due to effects on neuronal metabolism rather than increased cell
death.[3]
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Caption: Experimental workflow for the MTS assay to assess R18 neuroprotection.
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Caption: Putative signaling pathway of R18-mediated neuroprotection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.researchgate.net/figure/R18-provides-potent-neuroprotection-against-glutamic-acid-excitotoxicity-in-primary_fig5_334531332
https://www.researchgate.net/publication/337921644_Poly-Arginine_Peptide-18_R18_Reduces_Brain_Injury_and_Improves_Functional_Outcomes_in_a_Nonhuman_Primate_Stroke_Model
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412265/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412265/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7412265/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10218113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10218113/
https://broadpharm.com/protocol_files/cell_viability_assays
https://www.creative-bioarray.com/support/mts-tetrazolium-assay-protocol.htm
https://www.neuroproof.com/services/neurotoxicity/cell-viability-and-cytotoxicity
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221776/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3221776/
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/product/b549395/docs#application-notes-and-protocols-mts-assay-for-r18-peptide-neuroprotection-studies
https://www.benchchem.com/product/b549395/docs#application-notes-and-protocols-mts-assay-for-r18-peptide-neuroprotection-studies
https://www.benchchem.com/product/b549395/docs#application-notes-and-protocols-mts-assay-for-r18-peptide-neuroprotection-studies
https://www.benchchem.com/product/b549395/docs#application-notes-and-protocols-mts-assay-for-r18-peptide-neuroprotection-studies
https://www.benchchem.com/product/b549395?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549395?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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